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Compound of Interest

Compound Name: 4-tert-Butyl-2-methylphenol

Cat. No.: B146163

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for handling 4-tert-Butyl-2-
methylphenol (CAS No. 98-27-1). Adherence to these procedures is critical for ensuring
laboratory safety and regulatory compliance.

Hazard Identification and Classification

4-tert-Butyl-2-methylphenol is classified as a substance that causes severe skin burns and
eye damage.[1][2] It is crucial to handle this chemical with appropriate caution to avoid
exposure.

GHS Hazard Statements: H314 - Causes severe skin burns and eye damage.[1]
Signal Word: Danger[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure risk. The following table
summarizes the recommended PPE for handling 4-tert-Butyl-2-methylphenol.
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PPE Category

Specification

Rationale

Eye and Face Protection

Wear chemical safety goggles
and a face shield.[1] Ensure
eye protection is tested and
approved under appropriate
government standards such as
NIOSH (US) or EN 166 (EU).

Protects against splashes and
dust that can cause severe

eye damage.[1]

Skin Protection

Wear protective gloves (e.g.,
Butyl rubber), a lab coat, and a
full protective suit as needed
based on the scale of work.[1]
[3] Inspect gloves before use

and dispose of them properly.

Prevents skin contact which

can lead to severe burns.[1]

Respiratory Protection

For operations that may
generate dust or aerosols, use
a NIOSH-approved respirator
with an appropriate cartridge.
[3] A full-face patrticle respirator
may be necessary depending
on the risk assessment.
Ensure adequate ventilation,

such as a fume hood.

Protects against inhalation of
dust or vapors which can

cause respiratory irritation.

Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the chemical's integrity and

prevent accidental exposure.
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Procedure

Guidelines

Handling

Avoid contact with skin, eyes, and clothing.[3]
Do not breathe dust or vapors.[1] Wash hands
thoroughly after handling.[1] Use only in a well-
ventilated area, preferably in a chemical fume
hood.[1]

Storage

Store in a cool, dry, and well-ventilated place.
Keep the container tightly closed and store

locked up.[1]

Incompatibilities

Avoid contact with strong oxidizing agents.[3]

Emergency Procedures and First Aid

Immediate and appropriate action is critical in the event of an emergency.

Exposure Route

First Aid Measures

Eye Contact

Immediately rinse cautiously with water for
several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1]

Seek immediate medical attention.

Skin Contact

Remove/take off immediately all contaminated
clothing.[1] Rinse skin with water/shower.[1]
Wash contaminated clothing before reuse.[1]

Seek immediate medical attention.

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1] If

Inhalation o ) o
breathing is difficult, provide oxygen or artificial
respiration. Seek immediate medical attention.

) Rinse mouth.[1] Do NOT induce vomiting.[1]

Ingestion

Seek immediate medical attention.

Spill and Disposal Plan
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A clear plan for managing spills and disposing of waste is crucial for laboratory and
environmental safety.

Chemical Spill Workflow
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Workflow for Handling a 4-tert-Butyl-2-methylphenol Spill

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Contain the Spill with Absorbent Material

Collect Spill Residue into a Labeled Waste Container

Decontaminate the Spill Area

Dispose of Waste According to Regulations

Remove and Decontaminate PPE

Click to download full resolution via product page

Caption: Workflow for a chemical spill.
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Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.[1] Chemical waste should be handled as hazardous waste and disposed of
through a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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